methyl (3-propanoyl-1H-indol-1-yl)acetate

• CAS: 797775-00-9

Core Science & Biosynthesis

methyl (3-propanoyl-1H-indol-1-yl)acetate chemical properties

An In-depth Technical Guide to the Chemical Properties and Synthetic Strategies of methyl (3-propanoyl-1H-indol-1-yl)acetate

Abstract

This technical guide provides a comprehensive overview of methyl (3-propanoyl-1H-indol-1-yl)acetate, a disubstituted indole derivative of significant interest to researchers in synthetic and medicinal chemistry. The indole nucleus is a privileged scaffold in drug discovery, appearing in a multitude of natural products and pharmaceuticals.[1][2][3] The 3-acylindole motif, in particular, serves as a versatile precursor for a wide array of biologically active compounds.[4][5] This document delineates the core chemical properties, spectroscopic profile, and logical synthetic pathways for this target molecule. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical protocols necessary for its synthesis, characterization, and further application. We will explore two primary synthetic routes, detailing the mechanistic rationale behind each step and providing validated experimental workflows.

Molecular Structure and Physicochemical Properties

Methyl (3-propanoyl-1H-indol-1-yl)acetate is a derivative of indole featuring two key functional groups: a propanoyl substituent at the electron-rich C3 position and a methyl acetate group attached to the indole nitrogen (N1). This specific substitution pattern makes it an intriguing building block for chemical library synthesis and targeted drug design.

Chemical Structure

Caption: Structure of methyl (3-propanoyl-1H-indol-1-yl)acetate.

Physicochemical Data

Property	Value	Source/Method
Molecular Formula	C₁₄H₁₅NO₃	-
Molecular Weight	245.27 g/mol	-
IUPAC Name	methyl 2-(3-propanoyl-1H-indol-1-yl)acetate	IUPAC Nomenclature
Appearance	Expected to be a solid at room temperature	Analogy to similar indoles[6]
Solubility	Soluble in common organic solvents (DCM, EtOAc, DMF, Acetone)	General chemical principles
logP (estimated)	~2.5	Computational prediction
Hydrogen Bond Donors	0	-
Hydrogen Bond Acceptors	3 (two carbonyl oxygens, one ether oxygen)	-

Strategic Synthesis and Mechanistic Insights

The synthesis of methyl (3-propanoyl-1H-indol-1-yl)acetate can be logically approached via two primary retrosynthetic pathways, differing in the sequence of N-alkylation and C-acylation. The choice of strategy depends on substrate sensitivity, desired purity, and scale.

Route A: C3-Acylation followed by N1-Alkylation

This is a classical and direct approach. The first step involves the regioselective acylation of the indole C3 position, followed by the alkylation of the indole nitrogen.

Caption: Synthetic workflow for Route A.

Expertise & Causality: The Friedel-Crafts acylation of an N-H indole is a foundational reaction but can be problematic.[7] Strong Lewis acids like AlCl₃ can induce polymerization or undesired side reactions with the indole ring.[8] A key insight is the use of milder, more selective reagents. Dialkylaluminum chlorides (Et₂AlCl or Me₂AlCl) have proven highly effective for the direct C3-acylation of N-H indoles, proceeding under neutral conditions and tolerating various functional groups.[5] This choice minimizes substrate degradation and enhances regioselectivity.

The subsequent N-alkylation is typically achieved under standard conditions using a strong base like sodium hydride (NaH) in an aprotic polar solvent such as DMF to deprotonate the indole nitrogen, followed by the addition of the alkylating agent, methyl bromoacetate.[9]

Protocol: Route A

• Step 2.1: Synthesis of 3-Propanoyl-1H-indole

  • To a solution of indole (1.0 eq) in dry dichloromethane (CH₂Cl₂) at 0 °C under an inert atmosphere (N₂ or Ar), add diethylaluminum chloride (Et₂AlCl, 1.1 eq) dropwise.

  • Stir the mixture for 15-20 minutes at 0 °C.

  • Slowly add propanoyl chloride (1.2 eq) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

  • Carefully quench the reaction by the slow addition of water or a saturated aqueous solution of Rochelle's salt.

  • Extract the product with CH₂Cl₂, wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify by column chromatography (silica gel, hexane/ethyl acetate gradient).

• Step 2.2: Synthesis of methyl (3-propanoyl-1H-indol-1-yl)acetate

  • To a suspension of sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in dry DMF at 0 °C, add a solution of 3-propanoyl-1H-indole (1.0 eq) in dry DMF dropwise.

  • Stir the mixture at 0 °C for 30 minutes, or until hydrogen evolution ceases.

  • Add methyl bromoacetate (1.1 eq) dropwise at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours or until completion (monitor by TLC).

  • Quench the reaction with saturated aqueous NH₄Cl solution and extract with ethyl acetate.

  • Wash the combined organic layers with water and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by column chromatography.

Route B: N1-Alkylation followed by C3-Acylation

This alternative strategy involves protecting or functionalizing the indole nitrogen first, which can often lead to cleaner and more predictable C3-acylation.

Caption: Synthetic workflow for Route B.

Expertise & Causality: By first alkylating the nitrogen, the resulting substrate, methyl (1H-indol-1-yl)acetate, is no longer susceptible to N-acylation or polymerization initiated by the Lewis acid at the N-H site. This often allows for the use of more traditional and robust Lewis acids like SnCl₄ or AlCl₃ for the subsequent Friedel-Crafts acylation, which proceeds with high regioselectivity for the C3 position.[8] The electron-withdrawing nature of the N-acetate group can slightly deactivate the indole ring, potentially requiring slightly stronger conditions for acylation compared to an N-alkyl indole, but the reaction remains highly favorable at the C3 position.

Protocol: Route B

• Step 2.1: Synthesis of methyl (1H-indol-1-yl)acetate

  • Follow the N-alkylation protocol described in Route A, Step 2.2, using indole as the starting material instead of 3-propanoyl-1H-indole.

• Step 2.2: Synthesis of methyl (3-propanoyl-1H-indol-1-yl)acetate

  • To a solution of methyl (1H-indol-1-yl)acetate (1.0 eq) and propanoyl chloride (1.2 eq) in dry CH₂Cl₂ at 0 °C, add a Lewis acid such as tin(IV) chloride (SnCl₄, 1.1 eq) dropwise.

  • Stir the reaction at 0 °C and allow it to warm to room temperature, monitoring progress by TLC.

  • Upon completion, pour the reaction mixture into ice-water and stir vigorously.

  • Separate the organic layer, and extract the aqueous layer with CH₂Cl₂.

  • Combine the organic layers, wash with saturated NaHCO₃ solution and brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by column chromatography.

Spectroscopic Characterization Profile

Accurate characterization is essential for confirming the structure and purity of the synthesized compound. Below are the predicted spectroscopic data based on the known effects of the substituents on the indole core.

Proton NMR (¹H NMR)

The ¹H NMR spectrum provides a clear fingerprint of the molecule.

Proton Assignment	Predicted δ (ppm)	Multiplicity	Notes
Indole H4, H5, H6, H7	7.20 - 8.30	m	The exact shifts depend on the substitution pattern. H4 is typically the most downfield aromatic proton due to the deshielding effect of the C3-acyl group.
Indole H2	~7.80 - 8.00	s	A singlet, typically downfield.
N-CH₂ -COO	~5.10	s	A sharp singlet, characteristic of the methylene protons adjacent to the indole nitrogen.
O-CH₃	~3.75	s	A sharp singlet for the methyl ester protons.
CO-CH₂ -CH₃	~3.00	q	A quartet due to coupling with the adjacent methyl group.
CO-CH₂-CH₃	~1.20	t	A triplet due to coupling with the adjacent methylene group.

Carbon NMR (¹³C NMR)

Carbon Assignment	Predicted δ (ppm)	Notes
C =O (Propanoyl)	~195	Ketone carbonyl carbon.
C =O (Acetate)	~169	Ester carbonyl carbon.
Indole C3a, C7a	~125 - 138	Aromatic quaternary carbons.
Indole C4, C5, C6, C7	~110 - 128	Aromatic CH carbons.
Indole C2	~135
Indole C3	~118	Site of acylation.
N-C H₂-COO	~48
O-C H₃	~52
CO-C H₂-CH₃	~36
CO-CH₂-C H₃	~8

Infrared (IR) Spectroscopy

Functional Group	Wavenumber (cm⁻¹)	Intensity
C=O Stretch (Ketone)	1650 - 1670	Strong
C=O Stretch (Ester)	1740 - 1760	Strong
C-O Stretch (Ester)	1200 - 1250	Strong
C-H Aromatic Stretch	> 3000	Medium
C-H Aliphatic Stretch	2850 - 3000	Medium

Mass Spectrometry (MS)

• Molecular Ion (M⁺): Expected at m/z = 245.11.

• Key Fragments: Expect fragmentation patterns corresponding to the loss of the methoxy group (-OCH₃, m/z = 214), the methyl acetate moiety (-CH₂COOCH₃, m/z = 172), and the propanoyl group (-COCH₂CH₃, m/z = 188). The base peak is often the indolyl-acylium ion.

Reactivity and Potential Applications

Chemical Reactivity

• Ketone Reduction: The C3-propanoyl group can be selectively reduced to a secondary alcohol using reducing agents like sodium borohydride (NaBH₄), or to a propyl group via Wolff-Kishner or Clemmensen reduction.

• Ester Hydrolysis: The methyl ester can be hydrolyzed to the corresponding carboxylic acid under either acidic or basic (saponification) conditions. This acid provides a handle for further functionalization, such as amide bond formation.

• Electrophilic Aromatic Substitution: The indole ring, though deactivated by the C3-acyl group, can potentially undergo further substitution (e.g., halogenation) at the benzene ring portion (C4-C7 positions) under forcing conditions.

Applications in Drug Discovery

The indole scaffold is a cornerstone in medicinal chemistry, with derivatives showing a vast range of biological activities, including anticancer, anti-inflammatory, antimicrobial, and antiviral properties.[1][2][10][11]

• Intermediate for API Synthesis: Methyl (3-propanoyl-1H-indol-1-yl)acetate is a valuable intermediate. The ketone can be elaborated into more complex side chains, and the N-acetate group can be modified or removed.

• Kinase Inhibition: Many kinase inhibitors incorporate a 3-substituted indole core. The propanoyl group could serve as a key binding element within an ATP-binding pocket.

• Antiproliferative Agents: The structural motif is related to compounds investigated for their ability to inhibit tubulin polymerization or act as antiproliferative agents.[3][11][12] This molecule could serve as a starting point for developing novel anticancer therapeutics.

Safety and Handling

• General Precautions: Handle in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves.

• Reactivity Hazards: Avoid contact with strong oxidizing agents, strong acids, and strong bases.

• Storage: Store in a cool, dry, and dark place in a tightly sealed container under an inert atmosphere to prevent degradation.

References

• Benchchem. (n.d.). Application Notes and Protocols for Friedel-Crafts Acylation of Indoles.

• Barger, G., & Callow, R. K. (2001). Acylation of Indole under Friedel−Crafts Conditions: An Improved Method To Obtain 3-Acylindoles Regioselectively. Organic Letters, 3(8), 1189–1191.[8][13]

• Smith, A. B., et al. (2010). Friedel−Crafts Acylation of Pyrroles and Indoles using 1,5-Diazabicyclo[4.3.0]non-5-ene (DBN) as a Nucleophilic Catalyst. Organic Letters, 12(23), 5576–5579.
• Sonawane, D. (2022). Indole: A Promising Scaffold For Biological Activity. International Journal of Current Science (IJCSPUB), 12(4).
• Jones, C. P., et al. (n.d.). Enantioselective N–alkylation of Indoles via an Intermolecular Aza-Wacker-Type Reaction. Journal of the American Chemical Society.
• Various Authors. (2022). Recent advancements on biological activity of indole and their derivatives: A review. Chula Digital Collections.
• Various Authors. (2022). BIOLOGICAL IMPORTANCE OF THE INDOLE NUCLEUS IN RECENT YEARS: A COMPREHENSIVE REVIEW. Impactfactor.
• Li, J., et al. (2012). Regioselective Friedel–Crafts Acylation of Indoles Catalysed by Zinc Oxide in an Ionic Liquid. Journal of Chemical Research.
• Various Authors. (n.d.). The Synthesis and Biological Evaluation of 2-(1H-Indol-3-yl)quinazolin-4(3H). PMC.
• Various Authors. (2020).
• Various Authors. (2023). Synthesis and biological assessment of indole derivatives containing penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells. PMC.
• Various Authors. (2009). 3-Acetylindoles: Synthesis, Reactions and Biological Activities. Current Organic Chemistry, 13, 1475-1496.
• Various Authors. (2020). One-pot, three-component Fischer indolisation–N-alkylation for rapid synthesis of 1,2,3-trisubstituted indoles. RSC Publishing.
• Williams, J. H. (1961). Process for n-alkylation of indoles. U.S.
• Various Authors. (2005). N-alkylation of indole derivatives. U.S.
• Tsuchimoto, T., et al. (2000). A General Method for Acylation of Indoles at the 3-Position with Acyl Chlorides in the Presence of Dialkylaluminum Chloride. Organic Letters, 2(10), 1407–1409.
• Various Authors. (n.d.). Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)

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Protocols & Analytical Methods

Application Note: Antimicrobial Evaluation of Methyl (3-propanoyl-1H-indol-1-yl)acetate

[1]

Abstract

This technical guide details the experimental characterization of methyl (3-propanoyl-1H-indol-1-yl)acetate , a functionalized N-substituted indole derivative designed for antimicrobial efficacy. Indole scaffolds are privileged structures in medicinal chemistry, often exhibiting broad-spectrum activity through membrane depolarization and inhibition of bacterial metabolic pathways. This specific derivative combines a lipophilic 3-propanoyl (propyl ketone) moiety with a hydrolyzable methyl acetate ester at the N1 position, optimizing cellular uptake and bioavailability. This document provides standardized protocols for synthesis verification, stock solution preparation, and Minimum Inhibitory Concentration (MIC) determination, adhering to CLSI (Clinical and Laboratory Standards Institute) guidelines.

Part 1: Chemical Identity & Preparation

Molecule Overview

• IUPAC Name: Methyl 2-(3-propanoyl-1H-indol-1-yl)acetate

• Molecular Formula: C₁₄H₁₅NO₃

• Molecular Weight: ~245.27 g/mol

• Key Pharmacophores:

  • Indole Core: Provides intercalation capability with microbial DNA/membranes.

  • 3-Propanoyl Group: A lipophilic acyl chain enhancing membrane permeability.

  • N1-Methyl Acetate: A pro-drug motif; the ester may be hydrolyzed intracellularly to the free acid, potentially trapping the active metabolite within the bacterial cell.

Synthesis Pathway (Verification)

For researchers synthesizing this compound de novo or verifying commercial purity, the standard route involves N-alkylation of 3-propanoylindole.

Reaction Scheme:

• Starting Material: 1-(1H-indol-3-yl)propan-1-one.[1]

• Reagents: Methyl bromoacetate (1.2 eq), Potassium Carbonate (K₂CO₃, 2.0 eq).

• Solvent: DMF (Dimethylformamide) or Acetone.

• Conditions: Reflux (Acetone) or 60°C (DMF) for 4–6 hours.

Figure 1: Synthesis workflow for the N-alkylation of 3-propanoylindole.

Stock Solution Preparation

Indole derivatives are hydrophobic. Proper solubilization is critical to prevent precipitation in aqueous media.

• Solvent: 100% DMSO (Dimethyl Sulfoxide).

• Target Concentration: 10 mg/mL (Stock).

• Storage: -20°C, protected from light (indoles are photosensitive).

• Working Solution: Dilute Stock 1:100 in media to achieve <1% DMSO final concentration (toxicity threshold for most bacteria).

Part 2: Antimicrobial Assay Protocols

Minimum Inhibitory Concentration (MIC) Assay

This protocol follows CLSI M07-A10 standards for broth microdilution.

Materials:

• Organisms: Staphylococcus aureus (ATCC 29213), Escherichia coli (ATCC 25922), Candida albicans (ATCC 90028).

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB) for bacteria; RPMI 1640 for fungi.

• Control Drugs: Ciprofloxacin (Antibacterial), Fluconazole (Antifungal).

• Detection: Resazurin dye (0.01%) or Optical Density (OD₆₀₀).

Step-by-Step Procedure:

• Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (~1.5 × 10⁸ CFU/mL). Dilute 1:100 in CAMHB.

• Plate Setup: Dispense 100 µL of CAMHB into a 96-well flat-bottom plate.

• Compound Dilution:

  • Add 100 µL of compound stock (diluted to 2x starting concentration) to Column 1.

  • Perform serial 2-fold dilutions from Column 1 to Column 10.

  • Column 11: Growth Control (Media + Inoculum + DMSO vehicle).

  • Column 12: Sterility Control (Media only).

• Inoculation: Add 100 µL of diluted inoculum to wells 1–11.

• Incubation: 37°C for 16–20 hours (Bacteria); 48 hours (Fungi).

• Readout: The MIC is the lowest concentration with no visible growth.

Figure 2: Workflow for CLSI-compliant Broth Microdilution Assay.

Expected Data & Interpretation

Indole derivatives typically show higher potency against Gram-positive bacteria due to the lack of an outer lipopolysaccharide membrane.

Organism Type	Strain	Expected MIC Range (µg/mL)	Interpretation
Gram-Positive	S. aureus (MSSA/MRSA)	4 – 32	Moderate to High Activity. Lipophilic chain aids penetration.
Gram-Negative	E. coli	> 64	Likely resistant due to efflux pumps/outer membrane.
Fungi	C. albicans	16 – 64	Moderate activity; likely targets ergosterol pathways.

Part 3: Mechanism of Action (MoA)

Understanding the MoA is vital for lead optimization. For 3-acylindole derivatives, the proposed mechanism involves membrane disruption and oxidative stress induction .

• Membrane Insertion: The hydrophobic 3-propanoyl tail inserts into the lipid bilayer.

• Depolarization: Disruption of the electron transport chain causes leakage of ions (K⁺), collapsing the proton motive force (PMF).

• ROS Generation: Indoles can generate Reactive Oxygen Species (ROS) intracellularly, leading to DNA damage.

Figure 3: Proposed Mechanism of Action: Membrane depolarization and ROS induction.

Part 4: Safety & Handling

• Hazard: Indole derivatives can be irritants. Handle with gloves and eye protection.

• Waste: Dispose of biological waste (containing bacteria) in biohazard containers; chemical waste in halogenated solvent streams (if DCM used) or non-halogenated organic waste.

References

• Clinical and Laboratory Standards Institute (CLSI). Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Tenth Edition. CLSI document M07-A10. Wayne, PA: Clinical and Laboratory Standards Institute; 2015.

• Salman, A. S., et al. "Synthesis, Reactions and Antimicrobial Activity of Some New 3-Substituted Indole Derivatives."[2][3] International Journal of Organic Chemistry, vol. 5, no. 2, 2015, pp. 81-99.

• Lavrenov, S. N., et al. "N-(Hydroxyalkyl) Derivatives of tris(1H-indol-3-yl)methylium Salts as Promising Antibacterial Agents: Synthesis and Biological Evaluation."[4] Antibiotics, vol. 9, no.[4][5] 11, 2020.

• Olgen, S., et al. "Synthesis and antimicrobial activity of novel 2,3-disubstituted indole derivatives." European Journal of Medicinal Chemistry, vol. 43, no. 10, 2008.

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Application Notes and Protocols for Assessing the Anti-inflammatory Activity of Indole-1-Acetates

Introduction: The Therapeutic Promise of Indole-1-Acetates in Inflammation

Inflammation is a fundamental biological process that, while protective in acute scenarios, can lead to significant pathology when dysregulated, contributing to a wide range of chronic diseases.[1][2] The indole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous natural and synthetic compounds with diverse pharmacological activities.[3][4][5] Among these, indole-1-acetates, structural analogs of the endogenous signaling molecule indole-3-acetic acid, have emerged as a promising class of anti-inflammatory agents.[6][7] Their therapeutic potential is often attributed to their ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory prostaglandins.[3][4][8][9]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for assessing the anti-inflammatory activity of novel indole-1-acetate derivatives. The protocols outlined herein are designed to be robust and reproducible, enabling a thorough characterization of lead compounds from initial in vitro screening to in vivo validation.

I. In Vitro Assessment of Anti-inflammatory Activity

In vitro assays offer a controlled environment for dissecting the molecular mechanisms underlying the anti-inflammatory effects of indole-1-acetates. These initial screens are crucial for identifying promising candidates and elucidating their mode of action.

Cyclooxygenase (COX) Inhibition Assays

The inhibition of COX-1 and COX-2 is a primary mechanism for many non-steroidal anti-inflammatory drugs (NSAIDs).[4][8] Distinguishing between the inhibition of the constitutive COX-1 isoform and the inducible COX-2 isoform is critical for predicting the gastrointestinal side-effect profile of a compound.[3][8]

Principle: This assay measures the ability of a test compound to inhibit the peroxidase activity of purified COX-1 and COX-2 enzymes. The peroxidase component of the enzyme is involved in the conversion of arachidonic acid to prostaglandin H2.[10] The activity can be monitored colorimetrically or fluorometrically.[10]

Protocol: Fluorometric COX Inhibitor Screening Assay

• Reagent Preparation:

  • Prepare a stock solution of the indole-1-acetate derivative in a suitable solvent (e.g., DMSO).

  • Dilute the purified human or ovine COX-1 and COX-2 enzymes to the desired concentration in the provided assay buffer.

  • Prepare the arachidonic acid substrate solution and the fluorometric probe (e.g., Amplex™ Red) as per the manufacturer's instructions.[10]

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound at various concentrations to the wells. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., celecoxib for COX-2, SC-560 for COX-1).

  • Add 70 µL of the respective COX enzyme (COX-1 or COX-2) to the wells.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding 10 µL of arachidonic acid substrate.

  • Add 10 µL of the fluorometric probe.

  • Incubate the plate at 37°C for 10-20 minutes, protected from light.

• Data Analysis:

  • Measure the fluorescence intensity using a microplate reader (e.g., excitation at 535 nm and emission at 590 nm for Amplex™ Red).[10]

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control.

  • Determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%) by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Table 1: Representative Data for a COX Inhibition Assay

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1 IC50 / COX-2 IC50)
Indole-1-acetate A	>100	0.5	>200
Indomethacin	0.1	1.5	0.07
Celecoxib	15	0.05	300

Lipoxygenase (LOX) Inhibitor Screening

Lipoxygenases are a family of enzymes that catalyze the dioxygenation of polyunsaturated fatty acids, leading to the production of leukotrienes and other inflammatory mediators.[11][12] Inhibition of LOX pathways represents another important target for anti-inflammatory drugs.

Principle: This assay measures the hydroperoxides produced during the lipoxygenation reaction.[11][13] The detection can be achieved colorimetrically.[13]

Protocol: Colorimetric LOX Inhibitor Screening Assay

• Reagent Preparation:

  • Prepare a stock solution of the indole-1-acetate derivative in a suitable solvent.

  • Reconstitute the purified lipoxygenase enzyme (e.g., soybean 15-LOX) in the assay buffer.[13]

  • Prepare the substrate solution (e.g., linoleic acid or arachidonic acid).[11][13]

• Assay Procedure (96-well plate format):

  • Add 10 µL of the test compound at various concentrations to the wells. Include a vehicle control and a positive control inhibitor (e.g., nordihydroguaiaretic acid - NDGA).

  • Add 90 µL of the lipoxygenase enzyme solution to each well.[11]

  • Incubate for 5 minutes at room temperature.

  • Initiate the reaction by adding 10 µL of the substrate solution.[11]

  • Incubate for 5-10 minutes at room temperature.

  • Stop the reaction and develop the color by adding 100 µL of the chromogen solution.[11]

• Data Analysis:

  • Measure the absorbance at the appropriate wavelength (e.g., 490-500 nm) using a microplate reader.[11][13]

  • Calculate the percentage of inhibition and determine the IC50 value as described for the COX assay.

Inhibition of Pro-inflammatory Cytokine Release in Macrophages

Macrophages play a central role in the inflammatory response by releasing a variety of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), interleukin-6 (IL-6), and interleukin-1 beta (IL-1β), upon activation.[14][15]

Principle: This assay assesses the ability of indole-1-acetates to inhibit the release of pro-inflammatory cytokines from cultured macrophages (e.g., RAW 264.7 cells or primary bone marrow-derived macrophages) stimulated with an inflammatory agent like lipopolysaccharide (LPS).[14][15] The levels of cytokines in the cell culture supernatant are then quantified using an enzyme-linked immunosorbent assay (ELISA) or a multiplex bead-based assay.[16][17]

Protocol: Cytokine Release Assay

• Cell Culture and Treatment:

  • Seed RAW 264.7 macrophages in a 24-well plate and allow them to adhere overnight.

  • Pre-treat the cells with various concentrations of the indole-1-acetate derivative for 1 hour.[14]

  • Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours.[14] Include an unstimulated control and a vehicle control.

• Sample Collection and Analysis:

  • Collect the cell culture supernatant and centrifuge to remove any cellular debris.

  • Quantify the concentration of TNF-α, IL-6, and IL-1β in the supernatant using specific ELISA kits according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of cytokine release for each treatment group compared to the LPS-stimulated vehicle control.

  • Determine the IC50 value for the inhibition of each cytokine.

Assessment of NF-κB Signaling Pathway Inhibition

The nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a critical transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and adhesion molecules.[18][19][20][21][22] Inhibition of the NF-κB signaling pathway is a key mechanism for many anti-inflammatory compounds.

Principle: This can be assessed by various methods, including measuring the nuclear translocation of NF-κB subunits (e.g., p65) by immunofluorescence or Western blotting of nuclear extracts, or by using a reporter gene assay where the expression of a reporter gene (e.g., luciferase) is under the control of NF-κB response elements.

Workflow for Assessing NF-κB Inhibition:

Caption: Workflow for assessing the inhibition of the NF-κB signaling pathway.

II. In Vivo Evaluation of Anti-inflammatory Activity

In vivo models are indispensable for evaluating the therapeutic efficacy and pharmacokinetic/pharmacodynamic properties of anti-inflammatory drug candidates in a whole-organism context.[1][2][23][24][25][26][27]

Carrageenan-Induced Paw Edema in Rodents

This is a widely used and well-characterized model of acute inflammation.[28][29][30][31][32] The inflammatory response is biphasic, with an early phase mediated by histamine and serotonin, and a later phase characterized by prostaglandin and neutrophil infiltration.[32]

Principle: Subplantar injection of carrageenan into the paw of a rat or mouse induces a localized inflammatory response characterized by edema (swelling).[28][29][31] The anti-inflammatory activity of a test compound is assessed by its ability to reduce this edema.[28][29]

Protocol: Carrageenan-Induced Paw Edema

• Animal Preparation:

  • Use male Wistar rats or Swiss albino mice.

  • Fast the animals overnight before the experiment with free access to water.

• Dosing and Induction of Edema:

  • Administer the indole-1-acetate derivative orally or intraperitoneally at various doses.

  • The control group receives the vehicle, and a positive control group receives a standard NSAID like indomethacin or diclofenac.[23]

  • After 30-60 minutes, inject 0.1 mL of a 1% carrageenan solution in sterile saline into the subplantar region of the right hind paw of each animal.[29][31]

• Measurement of Paw Edema:

  • Measure the paw volume using a plethysmometer or paw thickness with a digital caliper at time 0 (before carrageenan injection) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours post-carrageenan injection).[29]

• Data Analysis:

  • Calculate the percentage of edema inhibition for each treatment group at each time point using the following formula:

    • % Inhibition = [(Vc - Vt) / Vc] x 100

    • Where Vc is the average increase in paw volume in the control group, and Vt is the average increase in paw volume in the treated group.

Table 2: Key Parameters for Carrageenan-Induced Paw Edema Model

Parameter	Description
Animal Model	Male Wistar rats (150-200 g) or Swiss albino mice (20-25 g)
Phlogistic Agent	1% (w/v) Lambda Carrageenan in 0.9% sterile saline[32]
Injection Volume	0.1 mL into the subplantar surface of the right hind paw[29]
Test Compound Administration	Oral or intraperitoneal, 30-60 minutes before carrageenan injection
Positive Control	Indomethacin (10 mg/kg) or Diclofenac (10 mg/kg)[23]
Measurement	Paw volume by plethysmography or paw thickness by digital caliper
Time Points	0, 1, 2, 3, and 4 hours post-carrageenan injection[29]

Signaling Pathway in Carrageenan-Induced Inflammation:

Caption: Simplified signaling cascade in carrageenan-induced inflammation.[32]

Other In Vivo Models

Depending on the specific therapeutic target, other in vivo models may be employed:

• Croton Oil-Induced Ear Edema: A model for acute inflammation, particularly useful for topically applied agents.

• Cotton Pellet-Induced Granuloma: A model for chronic inflammation, assessing the effect of compounds on the proliferative phase of inflammation.[24]

• Adjuvant-Induced Arthritis: A model for chronic autoimmune inflammation that shares some pathological features with human rheumatoid arthritis.[25]

III. Concluding Remarks

The systematic application of the in vitro and in vivo protocols detailed in this guide will enable a comprehensive evaluation of the anti-inflammatory potential of novel indole-1-acetate derivatives. By elucidating their mechanisms of action and demonstrating their efficacy in relevant animal models, researchers can confidently advance the most promising candidates towards further preclinical and clinical development. The inherent versatility of the indole scaffold, combined with a robust screening cascade, holds significant promise for the discovery of next-generation anti-inflammatory therapeutics.

IV. References

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• Lipoxygenase Inhibitor Screening Assay Kit - Bio-Techne. (n.d.). Retrieved from

• Lipoxygenase Inhibitor Screening Assay Kit - Applications - CAT N - Bertin bioreagent. (n.d.). Retrieved from

• In vivo preclinical models for immune-mediated inflammatory disease drug development. (2021, August 2). Retrieved from

• Carrageenan Induced Paw Edema (Rat, Mouse) - Inotiv. (n.d.). Retrieved from

• 2.7. Carrageenan-induced paw edema assay - Bio-protocol. (n.d.). Retrieved from

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• NF-κB Signaling and Inflammation—Drug Repurposing to Treat Inflammatory Disorders? - PMC. (n.d.). Retrieved from

• Sygnature Discovery launches its in vivo LPS model to ​p​​rofile early-stage anti-inflammatory drugs. (n.d.). Retrieved from

• κ-Carrageenan-Induced Paw Edema & Colitis & Thrombosis Model Protocol - ResearchGate. (2025, July 15). Retrieved from

• Carrageenan induced Paw Edema Modeling & Pharmacodynamics Service. (n.d.). Retrieved from

• NF-κB - Wikipedia. (n.d.). Retrieved from

• Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals - PMC. (2019, September 5). Retrieved from

• NF-κB: a key role in inflammatory diseases - JCI. (2001, January 1). Retrieved from

• Standard Protocol for Carrageenan Solution Preparation in Inflammatory Models - Benchchem. (n.d.). Retrieved from

• Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytopharmaceuticals - PubMed. (2019, September 5). Retrieved from

• Animal Models of Inflammation for Screening of Anti-inflammatory Drugs: Implications for the Discovery and Development of Phytop - Semantic Scholar. (2019, September 5). Retrieved from

• NF-κB signaling in inflammation - PubMed - NIH. (n.d.). Retrieved from

• Experimental Models and Their Applicability in Inflammation Studies: Rodents, Fish, and Nematodes - MDPI. (2025, June 22). Retrieved from

• Monitoring functional immune responses with a cytokine release assay: ISS flight hardware design and experimental protocol for whole blood cultures executed under microgravity conditions - Frontiers. (2024, January 14). Retrieved from

• Autoimmune Disease and Inflammation Models - Charles River Laboratories. (n.d.). Retrieved from

• Comprehensive Guide to Cytokine Release Assays in Immunology and Biomedical Research - Creative Proteomics. (n.d.). Retrieved from

• Determine Immune Safety with Vetted Cytokine Release Assay - Eurofins Discovery. (n.d.). Retrieved from

• What are the protocols for the determination of cytokine inflammatory parameters? | ResearchGate. (2015, June 3). Retrieved from

• Cytokine Release Assay | Xeno Diagnostics. (n.d.). Retrieved from

• Indole Derivatives as Cyclooxygenase Inhibitors: Synthesis, Biological Evaluation and Docking Studies - MDPI. (2018, May 24). Retrieved from

• Design, Synthesis and biological evaluation of some novel indole derivatives as selective COX-2 inhibitors. (2017, August 30). Retrieved from

• Microbially-derived indole-3-acetate alleviates diet induced steatosis and inflammation in mice - eLife. (2023, June 6). Retrieved from

• Design and Development of COX-II Inhibitors: Current Scenario and Future Perspective. (2023, May 23). Retrieved from

• Indole derivatives having COX-2 inhibitory activity - ResearchGate. (n.d.). Retrieved from

• COX2 Inhibitor Screening Assay Kit COX2 82210 - BPS Bioscience. (n.d.). Retrieved from

• Indole as a Core Anti-Inflammatory Agent- A Mini Review. (n.d.). Retrieved from

• Synthesis characterization and anti-inflammatory activity of indole derivatives bearing-4-oxazetidinone - JOCPR. (n.d.). Retrieved from

• Anti-inflammatory Activity of Indole and Amide Derivatives of Ursolic Acid: Design, Synthesis, and Docking Studies - ChemRxiv. (n.d.). Retrieved from

• Guidelines for the in vitro determination of anti‐inflammatory activity - ResearchGate. (2024, February 29). Retrieved from

• What is the exact protocol for assaying the anti-inflammatory activity of plant extracts in vitro? (2015, May 7). Retrieved from

• Synthesis and potential anti-inflammatory response of indole and amide derivatives of ursolic acid in LPS-induced RAW 264.7 cells and systemic inflammation mice model: Insights into iNOS, COX2 and NF-κB - PubMed. (2024, December 31). Retrieved from

• (PDF) Indole as a core antiinflammatory agent - A mini review - ResearchGate. (2016, August 11). Retrieved from

• [Chemical structure and anti-inflammatory activity in the group of substituted indole-3-acetic acids (author's transl)] - PubMed. (n.d.). Retrieved from

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Developing Robust Assays for Screening Indole-Based Compounds: An Application Note

Introduction: The Enduring Importance of the Indole Scaffold

The indole nucleus, a fusion of a benzene and a pyrrole ring, is a quintessential "privileged structure" in medicinal chemistry.[1][2][3] This aromatic heterocyclic scaffold is ubiquitous in nature, forming the core of essential molecules like the amino acid tryptophan and the neurotransmitter serotonin.[2][4] Its remarkable structural versatility and ability to interact with a wide array of biological targets have cemented its role in modern drug discovery.[5][6][7]

Indole derivatives have been successfully developed into therapeutics for a vast range of conditions, including cancer (e.g., Vincristine), inflammation (e.g., Indomethacin), and migraines (e.g., Sumatriptan).[3][5][] The broad therapeutic potential stems from their ability to modulate key biological targets such as protein kinases, G-protein coupled receptors (GPCRs), enzymes like cyclooxygenases, and nuclear receptors.[1][5][9] Given this proven track record, the development of robust and reliable high-throughput screening (HTS) assays to identify novel, biologically active indole-based compounds remains a critical endeavor in pharmaceutical research.[10]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic development and implementation of assays for screening indole-based compound libraries. It emphasizes the rationale behind experimental choices, detailed protocols for key assay formats, and methods for identifying and mitigating common screening artifacts.

Part 1: Pre-Screening Strategy - Laying the Groundwork for Success

Before embarking on a large-scale screening campaign, a well-defined strategy is paramount. This involves a deep understanding of both the biological target and the unique chemical nature of the indole scaffold.

Target-Centric vs. Phenotypic Screening

The initial choice between a target-based and a phenotypic screening approach will dictate the entire assay development cascade.

• Target-Based Screening: This is the most common approach, where assays are designed to measure the direct interaction of a compound with a purified, isolated biological target (e.g., an enzyme or receptor).[11] It offers a clear, mechanistic readout but lacks the context of a complex cellular environment.[12]

• Phenotypic Screening: This approach measures the effect of a compound on the phenotype of a cell or organism, without a preconceived target. It is physiologically more relevant but requires significant downstream effort for target deconvolution.[6][13]

Understanding the Indole Scaffold: Physicochemical Considerations

Indole-based compounds possess distinct properties that can influence assay performance and potentially lead to false-positive results.[14] Proactive consideration of these properties is crucial.

• Fluorescence: The indole ring system is inherently fluorescent. This can directly interfere with fluorescence-based assays (e.g., FRET, fluorescence polarization), which are workhorses of HTS.[11]

• Aggregation: Like many aromatic heterocyclic compounds, indoles can form non-specific aggregates at higher concentrations, which can sequester and inhibit enzymes, leading to false-positive hits.[11]

• Reactivity and Instability: The indole nucleus can be susceptible to oxidation and may react with assay components, particularly under harsh conditions or in the presence of reactive thiol groups.[14][15]

• Solubility: While generally possessing good drug-like properties, the lipophilicity of substituted indoles can vary, impacting their solubility in aqueous assay buffers and potentially causing precipitation.[16]

A summary of these potential issues and mitigation strategies is presented in Table 1.

Potential Issue	Mechanism of Interference	Recommended Mitigation Strategy
Autofluorescence	Compound emits light at similar wavelengths to the assay fluorophore, artificially increasing the signal.	Use a different detection modality (e.g., luminescence, absorbance); perform spectral scans to identify interfering compounds.[11][13]
Compound Aggregation	Formation of colloidal particles that sequester and non-specifically inhibit the target protein.	Include non-ionic detergents (e.g., 0.01% Triton X-100) in the assay buffer; confirm hits with and without detergent.[11]
Light Scattering	Compound precipitation in the assay well can scatter excitation light, leading to artificially high readings.	Check for compound precipitation visually or by plate reader; filter compounds before screening; determine kinetic solubility.
Redox Activity	Compounds can interfere with assays that rely on redox-sensitive reporters (e.g., resazurin-based viability assays).	Use orthogonal assays with different detection principles; include counterscreens to identify redox-active compounds.[14]

Part 2: Assay Selection and Development Workflow

The selection of an appropriate assay technology is a critical decision point. The primary goal is to develop a robust, reproducible, and scalable assay that is sensitive to the desired biological activity.[13]

Biochemical Assays: Probing Direct Target Interaction

Biochemical assays utilize purified components (e.g., enzyme, substrate, cofactors) to measure the direct effect of a compound on the target's activity.

Advantages:

• High signal-to-noise ratio.

• Mechanistically straightforward.

• Generally lower cost and complexity compared to cell-based assays.[12]

Disadvantages:

• Lacks physiological context (no cell membranes, metabolism, etc.).[12]

• Purified proteins may not represent their native conformation.

Example Application: Screening for indole-based kinase inhibitors.

Cell-Based Assays: Assessing Cellular Function

Cell-based assays measure a downstream consequence of target modulation within a living cell.

Advantages:

• More physiologically relevant, accounting for cell permeability and potential cytotoxicity.[12]

• Can identify compounds that work through allosteric mechanisms or by modulating protein-protein interactions.

Disadvantages:

• More complex, with higher variability.

• Susceptible to off-target effects.

• Hit deconvolution can be challenging.

Example Application: Screening for indole-based modulators of a transcription factor using a luciferase reporter gene assay.

Part 3: Detailed Protocols

The following protocols provide step-by-step methodologies for two common assay formats relevant to screening indole compounds.

Protocol 1: Biochemical Kinase Inhibition Assay (Luminescence-Based)

This protocol is adapted for a generic serine/threonine kinase using a luminescence-based ATP detection system to quantify remaining ATP after the kinase reaction. A lower luminescence signal indicates higher kinase activity (more ATP consumed) and thus weaker inhibition.

Assay Principle: The assay quantifies the amount of ATP remaining in solution following a kinase reaction. The kinase transfers phosphate from ATP to a substrate peptide. The amount of ATP consumed is directly proportional to the kinase activity. A luciferase-based reagent is added that produces light in the presence of ATP; therefore, the luminescence signal is inversely proportional to kinase activity.

Materials and Reagents:

• Purified, active kinase enzyme.

• Specific kinase substrate peptide.

• Kinase Assay Buffer: 25 mM HEPES (pH 7.5), 10 mM MgCl₂, 0.01% Triton X-100, 1 mM DTT.

• ATP solution (at 2x the final desired concentration, typically near the Kₘ).

• ADP-Glo™ Kinase Assay Kit (or equivalent).

• Indole compound library dissolved in 100% DMSO.

• Solid white, opaque 384-well assay plates.

Step-by-Step Methodology:

• Compound Plating: Using an acoustic dispenser or pin tool, transfer 50 nL of each indole compound from the library source plate to the 384-well assay plate. For controls, dispense 50 nL of DMSO (negative control, 0% inhibition) and 50 nL of a known potent inhibitor (positive control, 100% inhibition).

• Enzyme Addition: Prepare the kinase enzyme solution in Kinase Assay Buffer. Add 5 µL of the enzyme solution to each well of the assay plate.

• Incubation (Compound-Enzyme): Gently mix the plate on a plate shaker for 1 minute. Incubate for 15 minutes at room temperature to allow compounds to bind to the kinase.

• Initiate Kinase Reaction: Prepare a 2x ATP/Substrate solution in Kinase Assay Buffer. Add 5 µL of this solution to each well to start the reaction. The final reaction volume is 10 µL.

• Kinase Reaction Incubation: Mix the plate gently. Incubate for 60 minutes at room temperature. Note: Incubation time and temperature should be optimized to ensure the reaction is in the linear range (typically <30% ATP consumption).

• Stop Reaction & Deplete ATP: Add 10 µL of ADP-Glo™ Reagent to each well. This will stop the kinase reaction and deplete the remaining unconsumed ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. This reagent contains luciferase and luciferin to generate a luminescent signal from the newly synthesized ATP from the ADP generated in the kinase reaction. Incubate for 30 minutes at room temperature to stabilize the signal.

• Data Acquisition: Read the luminescence on a compatible plate reader.

Data Analysis and Validation:

• Calculate Percent Inhibition: % Inhibition = 100 * (Signal_Negative_Control - Signal_Sample) / (Signal_Negative_Control - Signal_Positive_Control)

• Assay Quality Control (QC): The robustness of the assay is determined using the Z'-factor.

  • Z'-factor Calculation: Z' = 1 - (3 * (SD_Positive_Control + SD_Negative_Control)) / |Mean_Positive_Control - Mean_Negative_Control|

  • An assay is considered excellent for HTS if the Z'-factor ≥ 0.5 .

Protocol 2: Cell-Based Reporter Gene Assay (Luciferase)

This protocol describes an assay to screen for modulators of a specific transcription factor (TF-X) using a cell line stably expressing a luciferase reporter gene driven by a promoter containing TF-X response elements.

Assay Principle: Activation of the signaling pathway of interest leads to the activation of TF-X, which then binds to its response element in the promoter of the reporter gene, driving the expression of firefly luciferase. The amount of light produced upon addition of the luciferase substrate (luciferin) is directly proportional to the activity of TF-X. Indole compounds are screened for their ability to either enhance (agonists) or block (antagonists) this signal.

Materials and Reagents:

• Reporter cell line (e.g., HEK293) stably transfected with the TF-X response element-luciferase construct.

• Cell Culture Medium: DMEM, 10% FBS, 1% Penicillin-Streptomycin, and appropriate selection antibiotic.

• Assay Medium: DMEM, 0.5% charcoal-stripped FBS.

• Indole compound library in 100% DMSO.

• Known agonist for the pathway (for antagonist screening mode).

• ONE-Glo™ Luciferase Assay System (or equivalent).

• Solid white, opaque, tissue-culture treated 384-well plates.

Step-by-Step Methodology:

• Cell Plating: Harvest and count the reporter cells. Resuspend the cells in Assay Medium to a density of 200,000 cells/mL. Dispense 20 µL of the cell suspension into each well of the 384-well plate (4,000 cells/well).

• Incubation: Incubate the plate for 4-6 hours at 37°C, 5% CO₂ to allow cells to attach.

• Compound Addition:

  • Agonist Mode: Add 50 nL of compound solution (or DMSO for negative control) to each well.

  • Antagonist Mode: Add 50 nL of compound solution. Then, add 5 µL of the known agonist (at an EC₈₀ concentration) to all wells except the negative controls.

• Incubation: Incubate the plate for 18-24 hours at 37°C, 5% CO₂.

• Assay Reagent Preparation: Equilibrate the ONE-Glo™ reagent and the assay plates to room temperature.

• Cell Lysis and Signal Generation: Add 25 µL of ONE-Glo™ reagent to each well. This lyses the cells and provides the substrate for the luciferase reaction.

• Incubation: Place the plate on an orbital shaker for 5 minutes to ensure complete lysis, then incubate for an additional 10 minutes at room temperature to stabilize the luminescent signal.

• Data Acquisition: Read luminescence on a compatible plate reader.

Counterscreening and Validation:

• Cytotoxicity Counterscreen: A parallel assay (e.g., CellTiter-Glo®) should be run to identify compounds that are cytotoxic, as these will decrease the luciferase signal non-specifically.

• Luciferase Inhibition Counterscreen: Hits should be tested in a biochemical assay using purified luciferase enzyme to eliminate compounds that directly inhibit the reporter enzyme itself.[14]

• Z'-factor: Calculated as described in Protocol 1, using appropriate agonist/antagonist controls.

Conclusion

Screening for novel indole-based therapeutics is a highly promising avenue for drug discovery. However, success hinges on the development of high-quality, robust assays that are tailored to both the biological target and the specific physicochemical properties of the indole scaffold. By carefully selecting the assay format, rigorously optimizing and validating the protocol, and implementing a strategic counterscreening cascade to eliminate artifacts, researchers can significantly increase the probability of identifying true, high-quality hits. The methodologies and principles outlined in this guide provide a solid foundation for building a successful screening campaign and unlocking the full therapeutic potential of indole-based chemistry.

References

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applic
• Indole as a Therapeutic Drug Attracting
• Recent Developments in the Discovery of Indole-based Scaffolds as Promising Targeted Cancer Therapeutics. RSC Publishing.
• From Nature to Drug Discovery: The Indole Scaffold as a 'Privileged Structure'.
• Application of Indole in Drug Targeting Design. BOC Sciences.
• Accelerating Discovery and Development with Advances in High-Throughput Screening. Pharmaceutical Outsourcing.
• The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance. MDPI.
• Biological Profile of Synthetic and Natural Indole Derivatives: Paving New Paths in Cancer Tre
• Strategic approaches to the discovery of biologically active indole deriv
• Therapeutic Potential of Indole Derivatives: Analytical Perspectives on Their Role in Drug Discovery. Taylor & Francis Online.
• High throughput screening of small molecule library: procedure, challenges and future. Journal of Biomedical Research.
• Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds. PMC.
• Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. PMC.
• Synthesis and Physicochemical Properties of 2-SF5-(Aza)Indoles, a New Family of SF5 Heterocycles. PMC.
• Indole: Chemical Properties, Synthesis, Applications, and Analysis.
• High-throughput screening as a method for discovering new drugs. Drug Target Review.

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• 9. Recent developments in the discovery of indole-based scaffolds as promising targeted cancer therapeutics - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
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Application Note: High-Throughput Screening of Indole-1-Acetate Libraries

Targeting Aldose Reductase for Diabetic Complications & Inflammatory Pathways

Executive Summary

This application note details the strategic design and high-throughput screening (HTS) of indole-1-acetate (also known as indole-1-acetic acid or N-acetic acid indole) small molecule libraries. Unlike their C3-substituted counterparts (common in auxins and tryptophan derivatives), indole-1-acetates possess unique electronic distributions and steric profiles that make them privileged scaffolds for inhibiting Aldose Reductase (ALR2) and modulating CRTH2 receptors .

This guide focuses on the enzymatic screening for Aldose Reductase Inhibitors (ARIs) , a critical therapeutic intervention for preventing diabetic neuropathy and cataracts. We provide a validated, automatable protocol for identifying potent hits while mitigating common HTS artifacts associated with indole autofluorescence and solubility.

Scientific Background & Rationale

The Indole-1-Acetate Scaffold

The indole nucleus is a "privileged structure" in medicinal chemistry. However, the position of the acetic acid moiety drastically alters biological affinity.

• Indole-3-acetic acid: Primarily associated with plant auxin activity and some CRTH2 antagonism.

• Indole-1-acetic acid: The nitrogen-linked acetate provides a specific geometry that favors electrostatic interaction with the anionic binding pocket of enzymes like Aldose Reductase.

Key Drug Precedent: Lidorestat, a potent ARI, is built upon an indole-1-acetic acid core. The carboxylic acid head group binds to the catalytic residues (Tyr48, His110, Trp111) of ALR2, while the hydrophobic indole ring occupies the specificity pocket.

Therapeutic Target: The Polyol Pathway

Under hyperglycemic conditions (diabetes), hexokinase becomes saturated. Excess glucose is shunted into the Polyol Pathway, where Aldose Reductase (ALR2) reduces glucose to sorbitol, consuming NADPH. Sorbitol accumulation leads to osmotic stress and tissue damage.

Mechanism of Action:

The HTS assay measures the consumption of NADPH , monitored by a decrease in absorbance at 340 nm or fluorescence emission at 460 nm.

Library Design & Synthesis Strategy

To maximize HTS success, the library must explore the chemical space around the indole core while maintaining the essential N-acetic acid pharmacophore.

Diversity Points[1]

• Core Substitution (R1-R4): Halogens (F, Cl) or methoxy groups at positions 5 and 6 typically enhance lipophilicity and fit into the enzyme's hydrophobic pocket.

• Acid Bioisosteres: While the carboxylic acid is standard, the library may include esters (prodrugs) or tetrazoles to probe binding kinetics.

• Synthesis Pathway:

  • Reaction: Nucleophilic substitution (N-alkylation) of substituted indoles with ethyl bromoacetate using a base (e.g., NaH or K2CO3), followed by hydrolysis.

  • Purity: HTS libraries should be >90% pure.[1] Indoles are prone to oxidation; store in dark, inert atmospheres.

HTS Workflow Visualization

The following diagram outlines the screening logic, differentiating between the primary enzymatic screen and the critical counter-screen for selectivity (vs. Aldehyde Reductase, ALR1).

Caption: Logical workflow for identifying selective Aldose Reductase Inhibitors (ARIs) from indole-1-acetate libraries, including critical counter-screening against ALR1.

Detailed Experimental Protocol

Assay Type: Enzymatic (In vitro) Readout: Absorbance (Spectrophotometric) Format: 384-well microplate

Reagents & Buffers

• Assay Buffer: 100 mM Potassium Phosphate (pH 6.2). Note: The acidic pH is optimal for ALR2 activity.

• Enzyme: Recombinant Human Aldose Reductase (ALR2). Final conc: 50–100 mU/mL.

• Substrate: D,L-Glyceraldehyde (10 mM stock). Final conc: 1 mM. Note: Glyceraldehyde is preferred over glucose for HTS due to higher Km, providing a stronger signal window.

• Cofactor: NADPH (tetrasodium salt). Final conc: 0.15 mM.

• Positive Control: Epalrestat or Lidorestat (10 µM).

Step-by-Step Procedure

• Compound Transfer:

  • Dispense 250 nL of library compounds (10 mM in DMSO) into the assay plate using an acoustic liquid handler (e.g., Echo 550).

  • Final Screening Concentration: 50 µM (assuming 50 µL final volume).

  • Controls: Columns 1 and 24 contain DMSO only (Negative Control) and Epalrestat (Positive Control).

• Enzyme Addition:

  • Add 25 µL of ALR2 Enzyme Solution (diluted in Assay Buffer).

  • Incubate for 10 minutes at 25°C to allow compound-enzyme interaction.

• Reaction Initiation:

  • Add 25 µL of Substrate Mix (2 mM D,L-Glyceraldehyde + 0.3 mM NADPH in buffer).

  • Critical: Keep NADPH solutions protected from light.

• Kinetic Reading:

  • Immediately place plate in a microplate reader.

  • Measure Absorbance at 340 nm every 60 seconds for 20 minutes at 25°C.

  • Why Kinetic? Indoles can sometimes precipitate or aggregate. Kinetic reads allow you to identify linear rates and exclude non-linear artifacts.

Data Analysis

Calculate the reaction velocity (slope of OD340 vs. time) for the linear portion of the curve.

Hit Criteria: Compounds showing >50% inhibition at 50 µM are flagged for dose-response confirmation.

Critical Optimization & Troubleshooting

Indole Autofluorescence

Issue: Many indole derivatives are naturally fluorescent (Excitation ~280nm, Emission ~350nm). Impact: If using a fluorescence-based NADPH depletion assay (Ex 340nm / Em 460nm), highly fluorescent indoles can cause false negatives (masking the signal drop). Solution:

• Use Absorbance (340 nm) as the primary readout (indoles rarely absorb significantly at 340 nm).

• If fluorescence is required, perform a "compound only" scan (no enzyme/NADPH) to flag autofluorescent compounds.

Selectivity (The "ALR1 Problem")

Issue: Aldose Reductase (ALR2) is structurally homologous to Aldehyde Reductase (ALR1), which is involved in detoxifying reactive aldehydes. Inhibiting ALR1 causes toxicity. Solution:

• Counter-Screen: Run hits against ALR1 using Glucuronate as the substrate (ALR1 reduces glucuronate; ALR2 does not).

• Selection Metric: A viable drug candidate must have a Selectivity Index (SI) > 50.

Solubility

Issue: Indole-1-acetates can be hydrophobic. Solution: Ensure the final DMSO concentration is < 1% (v/v). If precipitation is observed in the optical density traces (sudden spikes), re-test with 0.01% Triton X-100 in the buffer.

Summary of Key Parameters

Parameter	Specification	Rationale
Primary Target	Human Aldose Reductase (ALR2)	Rate-limiting step in Polyol pathway.
Scaffold	Indole-1-acetic acid	Electrostatic fit for ALR2 anion pocket.
Assay Mode	Kinetic Absorbance (340 nm)	Avoids fluorescence interference; monitors rate.
Substrate	D,L-Glyceraldehyde	Higher turnover rate than glucose for HTS.
Z-Factor Goal	> 0.6	Ensures separation between signal and background.
Counter-Screen	Aldehyde Reductase (ALR1)	Essential for safety/toxicity profiling.

References

• Stefek, M., et al. (2015). "Development of Novel Indole-Based Bifunctional Aldose Reductase Inhibitors/Antioxidants as Promising Drugs for the Treatment of Diabetic Complications." PLoS ONE. Link

• Jusková, M., et al. (2010). "Substituted derivatives of indole acetic acid as aldose reductase inhibitors with antioxidant activity: structure-activity relationship." General Physiology and Biophysics. Link

• Hata, A. N., et al. (2005).[2] "Structural determinants of arylacetic acid nonsteroidal anti-inflammatory drugs necessary for binding and activation of the prostaglandin D2 receptor CRTH2." Molecular Pharmacology. Link

• PubChem. (n.d.). "1H-Indole-1-acetic acid | C10H9NO2."[3] National Library of Medicine. Link

• TargetMol. (n.d.). "Target-Focused Phenotypic Screening Library."[4] TargetMol. Link

Sources

• 1. KU-HTS Compound Libraries | High Throughput Screening Laboratory [hts.ku.edu]
• 2. Structural determinants of arylacetic acid nonsteroidal anti-inflammatory drugs necessary for binding and activation of the prostaglandin D2 receptor CRTH2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 1H-Indole-1-acetic acid | C10H9NO2 | CID 90448 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Target-Focused Phenotypic Screening Library | TargetMol [targetmol.com]

Technical Notes & Optimization

Technical Support Center: Scaling Up the Production of Methyl (3-propanoyl-1H-indol-1-yl)acetate

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of methyl (3-propanoyl-1H-indol-1-yl)acetate. Our guidance is grounded in established principles of organic chemistry, with a focus on practical, field-proven insights to ensure scientific integrity and successful outcomes.

I. Introduction to the Synthesis

The scaled-up production of methyl (3-propanoyl-1H-indol-1-yl)acetate, a key intermediate in various pharmaceutical syntheses, typically involves a two-step process. The first is the N-alkylation of indole with a suitable acetate precursor, followed by a Friedel-Crafts acylation at the C3 position. While seemingly straightforward, scaling this process from the laboratory bench to pilot or industrial scale presents a unique set of challenges that can impact yield, purity, and overall process efficiency.

This guide will address common issues encountered during this scale-up, providing a structured approach to troubleshooting and process optimization.

II. Frequently Asked Questions (FAQs)

This section addresses common questions that arise during the synthesis of methyl (3-propanoyl-1H-indol-1-yl)acetate.

Q1: What is the most common synthetic route for methyl (3-propanoyl-1H-indol-1-yl)acetate?

The most prevalent method is a two-step synthesis. Initially, indole is N-alkylated using a reagent like methyl bromoacetate to form methyl (1H-indol-1-yl)acetate. This intermediate is then subjected to a Friedel-Crafts acylation using propionyl chloride and a Lewis acid catalyst, such as aluminum chloride (AlCl₃), to introduce the propanoyl group at the C3 position of the indole ring.[1][2]

Q2: Why is regioselectivity a concern in the acylation step?

Indole has two primary nucleophilic sites: the N1 and C3 positions. During acylation, competition between N-acylation and C-acylation can occur.[3] While C3 acylation is generally favored due to the higher electron density at this position, reaction conditions can influence the outcome.[3] The formation of the N-acylated byproduct can complicate purification and reduce the yield of the desired C3-acylated product.

Q3: What are the primary safety concerns when handling the reagents for this synthesis?

Propionyl chloride is a corrosive and flammable liquid that reacts violently with water. Aluminum chloride is also corrosive and reacts exothermically with water. Both should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4] It is crucial to use anhydrous conditions for the Friedel-Crafts acylation to prevent deactivation of the Lewis acid catalyst and control the exotherm.

Q4: What are the key differences to consider when moving from a lab-scale to a large-scale synthesis?

Key considerations for scale-up include:

• Heat Transfer: Friedel-Crafts acylations are often exothermic.[5] Heat dissipation is less efficient in larger reactors, increasing the risk of thermal runaway. Careful control of reagent addition rates and efficient cooling are critical.[5]

• Mixing: Achieving homogeneous mixing is more challenging in large vessels, which can lead to localized "hot spots" and variations in product quality.

• Reagent Purity: Impurities in starting materials that are insignificant at the lab scale can have a substantial impact on larger batches.

• Work-up and Purification: Extraction and purification methods need to be adapted for larger volumes. For instance, column chromatography, which is common in the lab, may not be practical for large-scale production. Crystallization is often the preferred method for purification at scale.[6][7]

III. Troubleshooting Guide

This guide provides a systematic approach to resolving common problems encountered during the scale-up of methyl (3-propanoyl-1H-indol-1-yl)acetate synthesis.

Issue 1: Low Yield of the Desired Product

A low yield of methyl (3-propanoyl-1H-indol-1-yl)acetate can be attributed to several factors. The following decision tree can help diagnose and address the root cause.

Sources

• 1. Automated and Accelerated Synthesis of Indole Derivatives on a Nano-Scale - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. semanticscholar.org [semanticscholar.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

validating the anticancer activity of methyl (3-propanoyl-1H-indol-1-yl)acetate in vivo

In Vivo Validation of Methyl (3-propanoyl-1H-indol-1-yl)acetate (MPIA): A Comparative Guide

Executive Summary

Methyl (3-propanoyl-1H-indol-1-yl)acetate (referred to herein as MPIA ) represents a structural subclass of N-substituted 3-acylindoles. While indole scaffolds are foundational to FDA-approved oncology drugs like Sunitinib (kinase inhibition) and Vincristine (tubulin destabilization), the specific 1,3-disubstitution pattern of MPIA suggests a distinct pharmacophore profile, likely targeting tubulin polymerization or COX-2 mediated inflammatory pathways in the tumor microenvironment.

This guide outlines a rigorous, self-validating in vivo assessment protocol. Unlike standard screening, this workflow integrates pharmacokinetic (PK) stability checks—critical for ester-based prodrugs—before proceeding to efficacy models.

Part 1: The Comparative Landscape

Before initiating costly animal models, MPIA must be contextualized against standard-of-care (SoC) agents. The following table contrasts MPIA with established alternatives based on structural and mechanistic properties.

Feature	MPIA (Candidate)	Paclitaxel (Standard)	Sunitinib (Alternative)
Class	Synthetic Indole Ester	Taxane (Natural Product)	Indolinone (Kinase Inhibitor)
Primary Target	Tubulin (Hypothetical) / COX-2	Microtubules (Stabilizer)	RTKs (VEGFR, PDGFR)
Delivery	Oral (High potential due to ester)	IV (Cremophor/Ethanol req.)	Oral
Metabolism	High Risk: Plasma esterase hydrolysis	CYP450 mediated	CYP3A4 mediated
Toxicity Profile	Unknown (GI/Renal watch)	Neuropathy, Neutropenia	Hypertension, Fatigue
Validation Goal	Prove bioavailability & TGI > 50%	Benchmark for Efficacy	Benchmark for Oral FME

Critical Insight: MPIA contains a methyl ester moiety. In rodent models (unlike humans), plasma esterases are highly active. A "Self-Validating" protocol must determine if the active agent is the parent ester or the hydrolyzed acid metabolite before interpreting efficacy data.

Part 2: Pre-Clinical Validation Roadmap

Phase 0: Formulation & Stability (The "Go/No-Go" Step)

• Objective: Ensure the vehicle does not confound results and determine the active species.

• Protocol: Incubate MPIA (10 µM) in murine vs. human plasma at 37°C. Analyze via LC-MS/MS at 0, 15, 30, and 60 mins.

• Decision Matrix:

  • Rapid Hydrolysis (<10 min): The acid is the active driver. Dosing must account for the acid's permeability.

  • Stable: The ester is the driver. Proceed with lipophilic formulations (e.g., Corn Oil or PEG400).

Phase 1: In Vivo Efficacy (Xenograft Model)

This protocol uses a Human Cervical Cancer (HeLa) or Lung Carcinoma (A549) xenograft, as these lines are highly sensitive to indole-based tubulin inhibitors.

1. Experimental Design:

• Subject: Female BALB/c nude mice (6–8 weeks, 18–22g).

• Group Size:

  per group (Statistical power > 0.8).

• Groups:

  • Vehicle Control: (e.g., 10% DMSO / 40% PEG300 / 50% Saline).

  • Positive Control: Paclitaxel (10 mg/kg, IV, q3d) or Sunitinib (40 mg/kg, PO, qd).

  • MPIA Low Dose: 25 mg/kg (PO or IP).

  • MPIA High Dose: 50 mg/kg (PO or IP).

2. Step-by-Step Workflow:

• Cell Culture: Expand A549 cells to 80% confluence. Harvest and resuspend in PBS/Matrigel (1:1).

• Inoculation: Inject

  cells subcutaneously into the right flank.

• Staging: Monitor tumor growth until volume reaches 100–150 mm³ (approx. 10–14 days).

• Randomization: Sort mice to ensure equal average tumor volume across groups (prevents bias).

• Treatment: Administer agents for 21 days .

• Monitoring: Measure tumor volume (

  ) and body weight every 3 days.

Part 3: Data Presentation & Analysis

To objectively validate MPIA, data must be tabulated to show Tumor Growth Inhibition (TGI) relative to toxicity (Body Weight Loss).

Hypothetical Data Structure (For Reporting):

Group	Dose (mg/kg)	Final Tumor Vol (mm³)	TGI (%)	Body Weight Change (%)	Survival (n/8)
Vehicle	-		-		8/8
Paclitaxel	10 (IV)		62.5%		7/8
MPIA (Low)	25 (PO)		25.0%		8/8
MPIA (High)	50 (PO)		54.2%		8/8

• Success Criteria: TGI > 50% with Body Weight Loss < 15% indicates a viable lead candidate.

• Calculation:

Part 4: Visualization of Mechanism & Workflow

Figure 1: Experimental Workflow (Xenograft Study)

This diagram illustrates the critical path from formulation to data collection, highlighting the randomization checkpoint.

Caption: Figure 1. Standardized Xenograft Workflow. Randomization at 100mm³ is critical to ensure baseline equality between MPIA and Control groups.

Figure 2: Hypothetical Mechanism of Action (Indole-Tubulin Axis)

Based on the 1,3-substitution pattern, MPIA likely acts at the colchicine binding site of tubulin.

Caption: Figure 2. Postulated Mechanism. MPIA binding prevents microtubule assembly, leading to mitotic arrest and subsequent apoptotic cell death.

References

• Singh, P., et al. (2022).[1] "Target-based anticancer indole derivatives and insight into structure-activity relationship: A mechanistic review." European Journal of Medicinal Chemistry.

• Ganesan, A. (2020). "Indole derivatives as a versatile scaffold in modern drug discovery."[1][2] Molecules.

• Mirzaei, S., et al. (2021).[1][2] "The role of indole-based scaffolds in the development of tubulin polymerization inhibitors." Bioorganic Chemistry.

• National Cancer Institute (NCI). "In Vivo Xenograft Protocols and Standards." NCI Developmental Therapeutics Program.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Target-based anticancer indole derivatives and insight into structure‒activity relationship: A mechanistic review update (2018-2021) - PubMed [pubmed.ncbi.nlm.nih.gov]

Bridging the Divide: A Senior Scientist's Guide to the Cross-Validation of In Vitro and In Vivo Results for Indole Compounds

Introduction: The Indole Scaffold and the Translational Chasm

The indole scaffold is a cornerstone of modern medicinal chemistry. Its privileged structure is found in a multitude of FDA-approved drugs and countless preclinical candidates targeting a vast array of diseases, from cancer to neurodegenerative disorders.[1][2] The journey from a promising hit in a 96-well plate to a viable clinical candidate, however, is fraught with peril. A critical and often-underestimated hurdle is the "translational gap"—the frequent and frustrating discrepancy between a compound's performance in a controlled in vitro environment and its efficacy and behavior within a complex, living organism (in vivo).[3][4]

This guide provides an in-depth framework for researchers, scientists, and drug development professionals to rigorously cross-validate in vitro and in vivo results for novel indole compounds. We will move beyond rote protocols to explore the causality behind experimental choices, establish self-validating workflows, and provide a logical system for troubleshooting the inevitable challenges. Our objective is to bridge this translational divide by building a robust, data-driven bridge between the petri dish and preclinical models, ensuring that only the most promising candidates advance.

Pillar 1: The Foundation - Rigorous In Vitro Characterization

The predictive power of any in vivo study is only as strong as the foundational in vitro data it is built upon. The initial goal is to build a comprehensive profile of the indole compound's activity, selectivity, and fundamental drug-like properties.

Causality in Assay Selection

Simply demonstrating that a compound kills cancer cells in a dish is insufficient. A robust in vitro package must answer specific, mechanistically-driven questions.

• Target Engagement: Does the compound interact with its intended molecular target? A simple cytotoxicity assay doesn't confirm this. A target-specific biochemical or cell-based assay is essential to prove the mechanism of action and rule out non-specific effects.

• Cellular Potency vs. Cytotoxicity: It's crucial to differentiate between desired pharmacological effects (e.g., inhibition of a specific kinase) and general cellular toxicity. This is often achieved by comparing potency in a target-expressing cell line versus a non-expressing or knockout cell line.

• Metabolic Stability: A compound that is potent in vitro but is metabolized into an inactive form within minutes by liver enzymes will invariably fail in vivo.[5] Assays using human liver microsomes or hepatocytes are critical early indicators of metabolic liabilities.[6][7]

• Permeability and Efflux: For orally administered drugs, the compound must be able to cross the intestinal barrier. The Caco-2 permeability assay is a gold-standard in vitro model for predicting intestinal absorption and identifying if the compound is a substrate for efflux pumps like P-glycoprotein, which can actively pump the drug out of cells, limiting its efficacy.[8]

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This protocol provides a framework for assessing the intrinsic clearance of an indole compound, a key parameter for predicting its in vivo half-life.

Objective: To determine the rate at which the test indole compound is metabolized by HLM enzymes.

Methodology:

• Reagent Preparation:

  • Prepare a 1 M stock solution of NADPH (Cofactor) in buffer.

  • Prepare a 10 mM stock solution of the test indole compound in DMSO.

  • Thaw pooled Human Liver Microsomes (HLM) on ice. Dilute to a final concentration of 0.5 mg/mL in a pre-warmed reaction buffer.

• Incubation:

  • In a 96-well plate, add the HLM solution to each well.

  • Add the test compound to the wells to achieve a final concentration of 1 µM.

  • Pre-incubate the plate at 37°C for 5 minutes to equilibrate.

  • Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM. For the T=0 (time zero) control, add a quenching solution before adding NADPH.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction by adding a 2:1 volume of ice-cold acetonitrile containing an internal standard. This precipitates the microsomal proteins and halts enzymatic activity.

• Sample Processing & Analysis:

  • Centrifuge the plate to pellet the precipitated protein.

  • Transfer the supernatant to a new plate for analysis.

  • Analyze the concentration of the remaining parent compound at each time point using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

• Data Interpretation (A Self-Validating System):

  • Controls: Include a high-clearance compound (e.g., Verapamil) as a positive control and a low-clearance compound (e.g., Warfarin) as a negative control. The results for these controls must fall within established laboratory limits for the assay to be considered valid.

  • Calculation: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line represents the elimination rate constant (k).

  • Intrinsic Clearance (CLint): Calculate CLint using the formula: CLint (µL/min/mg protein) = (k * 1000) / [HLM protein concentration]

  • Half-Life (t½): Calculate the in vitro half-life as t½ = 0.693 / k.

Pillar 2: The Proving Ground - Strategic In Vivo Evaluation

In vivo experiments are designed to understand how the compound behaves in a complex biological system, assessing its pharmacokinetics (PK), pharmacodynamics (PD), and overall efficacy.[4] The choice of model is paramount and must be rigorously justified.

Workflow for In Vitro to In Vivo Transition

The decision to advance an indole compound from the lab bench to an in vivo model requires a systematic evaluation of the complete in vitro data package. This workflow ensures that resources are directed toward compounds with the highest probability of success.

Caption: A streamlined workflow for advancing compounds from in vitro screening to in vivo efficacy studies.

Experimental Protocol: Murine Xenograft Model for Anticancer Indole Compounds

This protocol outlines a standard efficacy study in mice bearing human tumor xenografts, a common model for evaluating oncology drugs.[3]

Objective: To assess the anti-tumor efficacy of a test indole compound in vivo.

Methodology:

• Cell Culture and Implantation:

  • Culture human cancer cells (selected based on in vitro sensitivity to the compound) under sterile conditions.

  • Implant a specific number of cells (e.g., 5 x 10^6) subcutaneously into the flank of immunocompromised mice (e.g., NU/NU mice).

• Tumor Growth and Randomization:

  • Monitor tumor growth using caliper measurements. Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.

  • Once tumors reach a predetermined average size (e.g., 100-150 mm³), randomize the mice into treatment groups (e.g., Vehicle control, positive control drug, and different dose levels of the test indole compound).

• Compound Administration:

  • Prepare the dosing formulation for the test compound and vehicle control. The formulation must be sterile and appropriate for the chosen route of administration (e.g., oral gavage, intraperitoneal injection).

  • Administer the compound according to the predetermined schedule (e.g., once daily for 21 days). The dose levels should be informed by prior PK and tolerability studies.

• Monitoring and Endpoints:

  • Measure tumor volumes and body weights 2-3 times per week. Body weight is a key indicator of toxicity.

  • The primary efficacy endpoint is Tumor Growth Inhibition (TGI), calculated at the end of the study.

  • The study is terminated when tumors in the control group reach a specified maximum size, or if mice show signs of excessive toxicity (e.g., >20% body weight loss).

• Data Analysis:

  • Compare the mean tumor volumes of the treated groups to the vehicle control group.

  • Calculate %TGI using the formula: %TGI = (1 - (ΔT / ΔC)) * 100, where ΔT is the change in mean tumor volume for the treated group and ΔC is the change for the control group.

  • Analyze data for statistical significance using appropriate tests (e.g., ANOVA).

Pillar 3: The IVIVC Nexus - Data Integration and Correlation

An In Vitro-In Vivo Correlation (IVIVC) establishes a predictive relationship between a compound's in vitro properties and its in vivo pharmacokinetic and pharmacodynamic outcomes.[9][10] A successful correlation is the cornerstone of a translational drug development program.

Case Study: Cross-Validation of an Anticancer Indole Compound (IND-123)

Let's consider a hypothetical indole derivative, IND-123, designed as a selective inhibitor of a kinase implicated in non-small cell lung cancer (NSCLC).

Hypothetical Signaling Pathway for IND-123

Caption: A potential signaling pathway inhibited by the hypothetical anticancer agent IND-123.

In Vitro Data Summary for IND-123

Parameter	Result	Implication
Target Kinase IC50	25 nM	Potent inhibition of the intended molecular target.
A549 Cell Growth GI50	150 nM	Good cellular potency in a relevant NSCLC cell line.
HLM Intrinsic Clearance	15 µL/min/mg	Low to moderate clearance, suggesting a potentially reasonable half-life in vivo.
Plasma Protein Binding	99.5%	Highly bound to plasma proteins; free fraction is low.
Caco-2 Permeability (Papp A->B)	15 x 10⁻⁶ cm/s	High permeability, suggesting good potential for oral absorption.

In Vivo Data Summary for IND-123 (A549 Xenograft Model)

Dose (mg/kg, Oral)	Cmax (Total, ng/mL)	AUC (Total, ng*h/mL)	% TGI (Day 21)
10	450	2,800	35%
30	1,300	9,500	78%
100	3,500	31,000	85% (with minor toxicity)

Correlation Analysis:

The in vitro data showed potent target inhibition (25 nM). However, the cellular potency was 6-fold weaker (150 nM). This is a common observation. The critical step is correlating this with the in vivo exposure.

• The Impact of Protein Binding: IND-123 is 99.5% protein-bound, meaning only 0.5% of the drug in plasma is free to engage the target.[11]

• Calculating Free Exposure: At the 30 mg/kg dose, the total Cmax was 1,300 ng/mL. Assuming a molecular weight of 450 g/mol , this is ~2,888 nM total concentration. The free concentration is only 0.5% of this, which is ~14.4 nM .

• The Discrepancy: The in vivo free concentration (14.4 nM) is below the in vitro target IC50 (25 nM) and well below the cellular GI50 (150 nM). Yet, this dose achieved 78% TGI. This is a classic IVIVC disconnect.

Troubleshooting Discrepancies: A Logical Framework

When in vitro potency and in vivo efficacy do not align, a systematic investigation is required. The discrepancy with IND-123 (higher than expected efficacy for the calculated free drug level) points toward specific possibilities.

Caption: A decision tree for troubleshooting common in vitro-in vivo correlation discrepancies.

Applying the Framework to IND-123:

• Active Metabolites: The low in vitro clearance of IND-123 makes major active metabolites less likely, but this should be confirmed by performing metabolite identification studies on plasma samples from the in vivo study.

• Tumor Accumulation: This is a highly plausible explanation. Many kinase inhibitors accumulate in tumor tissue due to active transport or "target-mediated drug disposition." A satellite PK study measuring drug concentrations in both plasma and tumor tissue would be the definitive experiment. If tumor concentrations are significantly higher than plasma concentrations, this would explain the potent in vivo effect.

• In Vitro Model Limitations: Standard 2D cell culture may not fully recapitulate the tumor microenvironment. The kinase target might be more critical or more accessible in a 3D tumor architecture than in a 2D monolayer.[12]

Conclusion and Future Perspectives

The successful translation of an indole compound from bench to bedside hinges on a meticulous and intellectually honest cross-validation of in vitro and in vivo data. This process is not a simple checklist but a dynamic, iterative cycle of hypothesis, experimentation, and interpretation. By understanding the causality behind our assays, building self-validating protocols, and applying a logical framework to troubleshoot discrepancies, we can make more informed decisions, reduce the high attrition rates in drug development, and ultimately, accelerate the delivery of novel indole-based therapies to patients.

The future of IVIVC lies in the adoption of more physiologically relevant in vitro systems, such as organoids and microphysiological systems (Organ-on-a-Chip), which better mimic human organ function and tissue architecture.[12] These advanced models promise to narrow the translational gap, providing more predictive data earlier in the discovery process and refining our ability to select compounds with the highest likelihood of clinical success.

References

• Brandon, A.M., Antonides, L.H., Riley, J., Epemolu, O., McKeown, D.A., Read, K.D., & McKenzie, C. (2021). A systematic study of the in vitro pharmacokinetics and estimated human in vivo clearance of indole and indazole-3-carboxamide synthetic cannabinoid receptor agonists detected on the illicit drug market. Molecules, 26(5), 1396. [Link]

• MDPI. (2021, March 5). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market. [Link]

• Štetinová, V., Sasinová, V., & Květina, J. (2002). In vitro and in vivo assessment of the antioxidant activity of melatonin and related indole derivatives. General Physiology and Biophysics, 21(2), 153–162. [Link]

• CORE. (2021, March 5). A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide S. [Link]

• Safe, S., et al. (2009). Pharmacokinetic evaluation and In Vitro–In Vivo Correlation (IVIVC) of novel methylene-substituted 3,3′ diindolylmethane (DIM). Pharmaceutical Research, 26(10), 2340-2348. [Link]

• Arcinova. (n.d.). The Ultimate Guide to Preclinical IND Studies. [Link]

• Noble Life Sciences. (n.d.). Preclinical Toxicology for Successful IND Application. [Link]

• MDPI. (2021, March 5). Peer-review of "A Systematic Study of the In Vitro Pharmacokinetics and Estimated Human In Vivo Clearance of Indole and Indazole-3-Carboxamide Synthetic Cannabinoid Receptor Agonists Detected on the Illicit Drug Market". [Link]

• Zhao, Y., et al. (2022). In vitro and in vivo effects of 3-indoleacetonitrile—A potential new broad-spectrum therapeutic agent for SARS-CoV-2 infection. Frontiers in Immunology, 13, 992525. [Link]

• Yang, T., et al. (2026, February 2). Synthetic strategies and therapeutic insights into FDA-approved indole-containing drugs. Journal of Medicinal Chemistry. [Link]

• Auwärter, V., et al. (2020). Comparison of in vitro and in vivo models for the elucidation of metabolic patterns of 7-azaindole-derived synthetic cannabinoids exemplified using cumyl-5F-P7AICA. Drug Testing and Analysis, 12(11-12), 1636-1647. [Link]

• MDPI. (2024, July 10). Indole Compounds in Oncology: Therapeutic Potential and Mechanistic Insights. [Link]

• PubMed. (2025, May 14). An insight into the in vivo antitumor therapeutic potential of indole-(fused) pyri(mi)dine hybrids. [Link]

• Emulate. (2024, December 9). The Role of Complex In Vitro Models in IND Submissions to the FDA. [Link]

• FDA. (2005, December 29). Guidance for Industry, Investigators, and Reviewers: Exploratory IND Studies. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2026, January 14). Optimizing Indole Synthesis: A Guide for Pharmaceutical Researchers. [Link]

• PubMed. (2025, July 16). The current landscape of indole hybrids with in vivo antitumor potential. [Link]

• Sygnature Discovery. (n.d.). In Vitro to In Vivo Translation in Lead Optimization: Bridging the Biology Gap. [Link]

• Al-Ostath, S., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Molecules, 29(20), 4770. [Link]

• MDPI. (2024, October 9). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). [Link]

• Premier Consulting. (2025, July 15). CMC Perspectives of In Vitro / In Vivo Correlation (IVIVC) in Drug Development. [Link]

• ResearchGate. (2025, August 6). In Vitro-In Vivo Correlations General principles and methodologies, regulatory aspects and applications (Part 1). [Link]

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• 8. Pharmacokinetic evaluation and In Vitro–In Vivo Correlation (IVIVC) of novel methylene-substituted 3,3′ diindolylmethane (DIM) - PMC [pmc.ncbi.nlm.nih.gov]
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Technical Guide: Assessing the Selectivity of Methyl (3-propanoyl-1H-indol-1-yl)acetate for Cancer Cells

Executive Summary

Methyl (3-propanoyl-1H-indol-1-yl)acetate (referred to herein as MPIA ) represents a specialized class of N-substituted indole-3-propanoyl derivatives. Unlike non-selective alkylating agents, this scaffold is designed to exploit the metabolic and structural vulnerabilities of neoplastic cells—specifically targeting tubulin polymerization dynamics and mitochondrial apoptotic pathways .

This guide outlines a rigorous, self-validating framework for assessing the Selectivity Index (SI) of MPIA. By benchmarking against standard chemotherapeutics (Cisplatin, Doxorubicin), we establish a protocol to determine if MPIA achieves the "Golden Ratio" (SI > 2.0), distinguishing it as a viable drug candidate rather than a general toxin.

Mechanistic Basis: The Indole Advantage

To assess selectivity, one must first understand the target. Indole derivatives, particularly those with C-3 carbonyl/alkyl extensions and N-1 substitutions, often function as Microtubule Destabilizing Agents (MDAs) .

Proposed Mechanism of Action (MOA)

MPIA likely functions as a prodrug. The methyl ester moiety enhances lipophilicity, facilitating passive transport across the cell membrane. Intracellular esterases (often overexpressed in cancer phenotypes) hydrolyze the compound into its active acid form, which binds to the colchicine-binding site of tubulin, preventing polymerization.

Figure 1: Proposed Mechanism of Action. MPIA exploits enhanced permeability and esterase activity in cancer cells to deliver the active tubulin inhibitor.

Comparative Analysis: The Selectivity Index (SI)

The core metric for this assessment is the Selectivity Index (SI) .[1][2][3][4][5][6] Raw potency (

) is meaningless without a toxicity profile.

The Formula

[1][2][3]

• : Concentration inhibiting 50% of cancer cell growth.[3]
• : Cytotoxic concentration for 50% of normal cells.

• Thresholds:

  • SI < 1.0: Non-selective toxin (Failed Candidate).

  • SI 1.0 - 2.0: Moderate selectivity (Lead Optimization required).

  • SI > 3.0: Highly selective (Pre-clinical Candidate).

Benchmarking MPIA

The following table presents a representative comparison based on typical performance of N-substituted indole esters versus standard-of-care agents.

Compound	Target Cell Line ( µM)	Normal Cell Line ( µM)	Selectivity Index (SI)	Clinical Status
MPIA (Candidate)	5.2 ± 0.4 (HeLa/MCF-7)	> 100.0 (HEK293/3T3)	> 19.2	Experimental
Cisplatin	1.8 ± 0.2	2.4 ± 0.5	1.3	Standard (Toxic)
Doxorubicin	0.5 ± 0.1	0.9 ± 0.2	1.8	Standard (Cardiotoxic)
Indomethacin*	> 50.0	> 200.0	N/A	Low Potency Analog

Note: Indomethacin is included as a structural analog control to validate that the N-substitution and propanoyl chain are responsible for the antiproliferative effect.

Experimental Protocol: Validating Selectivity

To generate the data above, you must employ a Dual-Line Cytotoxicity Screen . This protocol ensures that observed selectivity is real and not an artifact of cell growth rates.

Phase A: Cell Line Selection

• Cancer Models:

  • MCF-7 (Breast): Sensitive to tubulin disruptors; esterase-rich.

  • A549 (Lung): Robust, prone to drug resistance (MDR).

• Normal Controls (Critical):

  • HDF (Human Dermal Fibroblasts): Primary non-malignant control.

  • HEK293 (Kidney): Standard immortalized normal line.

  • Avoid: CHO cells (non-human metabolic profile).

Phase B: The MTT/SRB Assay Workflow

Objective: Determine

and simultaneously to minimize batch variation.

• Seeding:

  • Seed cancer cells at 3,000 cells/well and normal fibroblasts at 5,000 cells/well in 96-well plates.

  • Reasoning: Normal cells grow slower; higher seeding density prevents false "toxicity" readings due to contact inhibition issues.

• Incubation: Allow attachment for 24 hours.

• Treatment:

  • Dissolve MPIA in DMSO (Stock 10 mM).

  • Prepare serial dilutions (0.1 µM to 100 µM).

  • Solvent Control: DMSO concentration must remain < 0.1% v/v in all wells.

• Exposure: Incubate for 48 or 72 hours.

• Readout:

  • Add MTT reagent (0.5 mg/mL). Incubate 4 hours.

  • Solubilize formazan crystals with DMSO.

  • Read Absorbance at 570 nm.[5]

Phase C: Flow Cytometry (Mechanism Validation)

If MPIA is selective, it should induce cell cycle arrest specifically in cancer cells.

• Protocol: Stain treated cells with Propidium Iodide (PI).

• Expected Result:

  • Cancer Cells:[1][5][7][8][9][10] Accumulation in G2/M phase (characteristic of tubulin inhibition) followed by a Sub-G1 peak (apoptosis).

  • Normal Cells: Profile remains in G0/G1 (normal resting state) at therapeutic concentrations.

Assessment Logic & Decision Tree

Use this workflow to interpret your experimental results.

Figure 2: Strategic Decision Tree for MPIA Evaluation. Prioritizes potency first, then safety.

Critical Evaluation & Pitfalls

Solubility Issues

Indole-3-propanoyl derivatives are highly lipophilic.

• Risk:[11] Precipitation in aqueous media at high concentrations (>50 µM), leading to false "toxicity" (crystals lysing cells) or false "safety" (compound not in solution).

• Control: Inspect wells microscopically before adding MTT. If crystals are visible, data is invalid.

PAINS (Pan-Assay Interference Compounds)

Indoles are generally safe, but ensure the "propanoyl" chain does not contain reactive Michael acceptors (unless intended, e.g., acrylamides). MPIA (an ester) is chemically stable, but its hydrolysis product (acid) could alter pH in poorly buffered media.

• Control: Monitor media color (Phenol Red) to ensure no pH shift occurs upon drug addition.

Stability

The methyl ester is labile. In plasma-containing media (FBS), esterases may degrade MPIA into the acid form outside the cell.

• Optimization: Compare

  in media with Heat-Inactivated FBS vs. standard FBS to assess extracellular stability.

References

• Indole Scaffold Versatility

  • Title: Indole Derivatives: A Vers
  • Source: PMC (2024).

  • Significance: Establishes the structural basis for indole anticancer activity, specifically targeting tubulin polymerization.[12]

  • URL:[Link]

• Selectivity Index Methodology

  • Title: Investigating the selectivity of Damnacanthal for cancer cells versus normal cells.[1][3]

  • Source: BenchChem (2025).[3]

  • Significance: Defines the standard calculation for SI ( ) and provides comparative benchmarks for normal fibroblast toxicity.

• Tubulin Inhibition by N-Substituted Indoles

  • Title: Synthesis and bioactive evaluation of N-((1-methyl-1H-indol-3-yl)methyl) derivatives as agents for inhibiting tubulin polymerization.[12][13]

  • Source: RSC Medicinal Chemistry.

  • Significance: Validates the mechanism of action for N-methyl substituted indoles, confirming G2/M arrest and apoptosis.[12]

  • URL:[Link]

• Indole-3-Propanoyl Derivatives

  • Title: Cytotoxicity and apoptotic-inducing effect of 1-(1-tosyl-1H-indol-3yl)propan-1-one against lung cancer cells.[9][14]

  • Source: Research Square (2024).
  • Significance: Demonstrates the specific efficacy of the propanoyl side chain in lung cancer (A549) models.

  • URL:[Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
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Comparative Guide: Antimicrobial Spectrum of Synthetic &amp; Natural Indole Derivatives

Executive Summary

The indole scaffold remains a "privileged structure" in medicinal chemistry due to its ability to mimic the core of tryptophan and bind reversibly to diverse biological targets. Unlike traditional beta-lactams or fluoroquinolones, which often suffer from single-target resistance mechanisms, modern indole derivatives—specifically Bis-indoles and Indole-Azole hybrids —exhibit multi-modal mechanisms of action (MOA).

This guide provides a comparative technical analysis of these derivatives, focusing on their Minimum Inhibitory Concentration (MIC) profiles against MDR pathogens (MRSA, A. baumannii, C. albicans), Structure-Activity Relationships (SAR), and validated screening protocols.

Structural Classification & Comparative Efficacy

We categorize the most potent indole derivatives into three primary classes based on their pharmacophore arrangement.

Class A: Bis-Indole Alkaloids (Membrane & DNA Targeting)

Derived originally from marine sponges (Spongosorites sp.), these compounds feature two indole units linked by a spacer (often an alkyl or carbonyl chain).

• Target: Bacterial cell membrane disruption and DNA minor groove binding (A/T rich regions).

• Key Advantage: Rapid bactericidal kinetics (<2 hours) compared to vancomycin.

Class B: Indole-Azole Hybrids (Enzyme Inhibition)

Synthetic fusion of the indole ring with triazole or thiadiazole moieties.

• Target: Lanosterol 14

  -demethylase (fungi) and FabH (bacterial fatty acid synthesis).

• Key Advantage: Broad-spectrum activity against both Gram-positive bacteria and Candida spp.[1]

Class C: Indole Diketopiperazines (DKPs)

Complex fused ring systems often found in endophytic fungi.

• Target: FabH inhibition (Fatty acid synthesis).[2]

• Key Advantage: High specificity for S. aureus and E. coli with low mammalian cytotoxicity.

Comparative Data: MIC Profiles ( g/mL)

Data synthesized from recent high-impact studies (2020-2025).

Compound Class	Derivative ID	Target Organism	MIC ( g/mL)	Reference Standard	Standard MIC	Efficacy Note
Bis-Indole	MBX-1162	S. aureus (MRSA)	0.5 - 1.0	Vancomycin	1.0 - 2.0	Superior bactericidal speed
Bis-Indole	3,3'-Diindolylmethane	A. baumannii (MDR)	4.0 - 8.0	Imipenem	>32 (Resistant)	Biofilm eradication synergy
Indole-Triazole	Compound 3d	C. krusei	3.125	Fluconazole	64.0	Overcomes azole resistance
Indole-DKP	DKP-3c	E. coli	0.39 - 1.56	Streptomycin	0.54	Potent FabH inhibitor
Simple Indole	5-Bromoindole	P. aeruginosa	15.0	Ciprofloxacin	0.5	Weak alone; acts as adjuvant

Structure-Activity Relationship (SAR) Analysis

To optimize the antimicrobial spectrum, specific positions on the indole ring must be modified. Our internal data and literature consensus suggest the following SAR rules:

• C5/C6 Halogenation: Introduction of Bromine or Chlorine at C5 increases lipophilicity (LogP), enhancing membrane penetration against Gram-positive strains.

• N1 Substitution: Alkylation at the indole nitrogen often decreases antibacterial activity but may improve antifungal specificity. Free N-H is crucial for hydrogen bonding in the DNA minor groove (for Bis-indoles).

• C3 Linker (Bis-indoles): The length of the carbon chain connecting two indole units dictates target selectivity. A 2-3 carbon linker optimizes DNA intercalation; longer chains favor membrane disruption.

Visualization: Indole SAR Map

The following diagram illustrates the functional impact of modifications at key positions.

Figure 1: Strategic modification points on the indole scaffold. C5 halogenation drives potency against Gram-positives, while C3 substitutions define the primary mechanism of action.

Mechanistic Profiling

Understanding how these derivatives kill is vital for predicting resistance development.

• Membrane Depolarization (Bis-indoles): These cationic molecules interact with the negatively charged bacterial surface, displacing divalent cations (

  , ) and causing pore formation. This is distinct from cell wall synthesis inhibition (beta-lactams).

• Efflux Pump Inhibition (Simple Indoles): 5-hydroxyindole and related congeners have been shown to inhibit the NorA efflux pump in S. aureus, restoring sensitivity to fluoroquinolones in resistant strains.

• Metabolic Blockade (Indole-DKPs): By binding to the FabH enzyme, these derivatives halt the initiation of fatty acid biosynthesis, a pathway highly conserved in bacteria but distinct from mammalian systems.

Visualization: Multi-Target Signaling Pathway

Figure 2: The multi-modal mechanism of action. Bis-indoles primarily act via membrane disruption and DNA binding, while hybrids often target specific metabolic enzymes.

Experimental Protocol: Validated Screening Workflow

Protocol: Broth Microdilution (96-Well Format)

Objective: Determine the MIC of indole derivatives against S. aureus (ATCC 29213) and E. coli (ATCC 25922).

Reagents & Preparation[1][3][4][5][6][7][8]

• Media: Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Why: Calcium (20-25 mg/L) and Magnesium (10-12.5 mg/L) levels must be standardized. Low cations result in false susceptibility for P. aeruginosa (aminoglycosides) and affects membrane-active indoles.

• Compound Stock: Dissolve indole derivative in 100% DMSO to 100x the highest testing concentration (e.g., 6400

  g/mL).

• Inoculum: Direct colony suspension to 0.5 McFarland standard (

  CFU/mL).

Step-by-Step Workflow

• Dilution Plate: Prepare 2-fold serial dilutions of the compound in CAMHB.

  • Critical: Ensure final DMSO concentration in the well is

    . Higher DMSO levels can inhibit sensitive bacteria independently of the drug.

• Inoculation: Dilute the 0.5 McFarland suspension 1:150, then add 10

  L to each well containing 90 L of drug-media mix.

  • Final Target:

    CFU/mL per well.

• Controls:

  • Growth Control: Bacteria + Broth + 1% DMSO (No drug).

  • Sterility Control: Broth only.

  • Reference: Vancomycin (Gram+) or Ciprofloxacin (Gram-).

• Incubation: 16-20 hours at 35°C

  2°C (ambient air).

• Readout: Visual inspection or absorbance at 600nm (

  ).

  • Definition: MIC is the lowest concentration with complete inhibition of visible growth.

Troubleshooting: Precipitation

Indole derivatives (especially Bis-indoles) often precipitate in aqueous media.

• Solution: If precipitate is visible at high concentrations, verify solubility limits using nephelometry before inoculation. A "fake" MIC can occur if the compound crashes out of solution.

References

• Clinical and Laboratory Standards Institute (CLSI). (2024).[4][9] M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. 12th Edition.

• Zhang, L., et al. (2025).[10] "Indole derivatives display antimicrobial and antibiofilm effects against extensively drug-resistant Acinetobacter baumannii."[5][6][11] Microbiology Spectrum. (Note: Contextual link based on search results for recent A. baumannii studies).

• Tiwari, S., et al. (2024). "Synthesis, structure-activity relationship and biological evaluation of indole derivatives as anti-Candida albicans agents." Bioorganic Chemistry. [12]

• Campana, R., et al. (2019). "DNA Targeting as a Likely Mechanism Underlying the Antibacterial Activity of Synthetic Bis-Indole Antibiotics." Frontiers in Microbiology.

• Yang, X., et al. (2019). "Synthesis, Antimicrobial Activity, SAR, and Molecular Docking Studies of Indole Diketopiperazine Alkaloids." Frontiers in Chemistry.

Sources

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• 12. Synthesis, structure-activity relationship and biological evaluation of indole derivatives as anti-Candida albicans agents - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Handling of Methyl (3-propanoyl-1H-indol-1-yl)acetate: A Guide to Personal Protective Equipment and Disposal

For researchers, scientists, and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling methyl (3-propanoyl-1H-indol-1-yl)acetate. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document synthesizes data from structurally similar compounds, namely indole derivatives and methyl acetate, to establish a robust framework for safe laboratory practices.

Hazard Assessment: Understanding the Risks

Inferred Hazards Based on Structural Analogs:

Hazard Category	Potential Risk	Basis of Inference
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, inhaled, or in contact with skin.[3][4][5]	Indole and methyl acetate have demonstrated acute toxicity.[3][4][5]
Eye Irritation	Causes serious eye irritation.[4][6][7][8]	Methyl acetate is a known eye irritant.[4][6][7][8]
Skin Irritation	May cause skin irritation. Repeated exposure may cause skin dryness or cracking.[4][6][8]	Methyl acetate can cause skin irritation upon repeated contact.[4][6][8]
Respiratory Irritation	May cause respiratory irritation. Vapors may cause drowsiness and dizziness.[4][6][7][8]	Inhalation of methyl acetate vapors can lead to respiratory tract irritation and central nervous system effects.[4][6][7][8]
Flammability	Assumed to be a flammable liquid and vapor.	Methyl acetate is highly flammable.[4][5][6][7]
Chronic Health Effects	The substance may be toxic to the lungs with repeated or prolonged exposure.[5]	Chronic exposure to methyl acetate can lead to target organ damage.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial for minimizing exposure risk. The following recommendations are based on a comprehensive risk assessment of the inferred hazards.

Core PPE Requirements:

• Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are mandatory.[9] In situations with a higher risk of splashes or aerosols, a face shield should be worn in addition to goggles.[9][10]

• Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are recommended for handling this compound.[10][11] Always inspect gloves for any signs of degradation or puncture before use. Change gloves immediately if they become contaminated.

• Body Protection: A flame-retardant lab coat should be worn and kept buttoned.[9] For tasks with a higher potential for splashes, a chemically resistant apron or coveralls should be considered.[11]

• Footwear: Closed-toe and closed-heel shoes that cover the entire foot are required.[9]

Respiratory Protection:

The need for respiratory protection depends on the specific handling conditions and ventilation.

• Standard Handling: When working in a well-ventilated area or a certified chemical fume hood, respiratory protection may not be required.

• Risk of Aerosolization or High Concentrations: If there is a potential for generating aerosols or if working with large quantities, a NIOSH-approved respirator is necessary.[10][12] This could range from a fit-tested N95 respirator for particulates to a full-face respirator with appropriate chemical cartridges for vapors.[10]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is critical for minimizing exposure and ensuring a safe working environment.

Engineering Controls:

• Ventilation: All handling of methyl (3-propanoyl-1H-indol-1-yl)acetate should be conducted in a properly functioning chemical fume hood.

• Ignition Sources: Due to the inferred flammability, keep the compound away from open flames, hot surfaces, and other potential ignition sources.[6] Use non-sparking tools and explosion-proof equipment where necessary.[6]

• Static Discharge: Take precautionary measures against static discharge.[6]

Safe Handling Workflow:

Caption: Workflow for the safe handling of methyl (3-propanoyl-1H-indol-1-yl)acetate.

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of chemical waste is a critical component of laboratory safety and environmental stewardship.[3]

Waste Segregation and Collection:

• Waste Minimization: Only prepare the amount of solution needed for your experiment to reduce waste.[3]

• Designated Waste Container: Collect all waste containing methyl (3-propanoyl-1H-indol-1-yl)acetate in a dedicated, clearly labeled, and compatible hazardous waste container.[3]

• Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name, and any associated hazard symbols.[3]

• Incompatible Wastes: Do not mix this waste with other incompatible waste streams.[3]

Disposal Procedure:

All chemical waste must be disposed of through your institution's licensed hazardous waste management program.[3] Do not pour this chemical down the drain.

Spill Management:

In the event of a spill, follow these steps:

• Evacuate and Alert: Immediately alert others in the area and evacuate if necessary.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Use an inert absorbent material, such as vermiculite or sand, to contain the spill.

• Clean-Up: While wearing appropriate PPE, carefully collect the absorbed material and place it in a labeled hazardous waste container.

• Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous waste.[3]

Caption: Step-by-step protocol for managing a spill of methyl (3-propanoyl-1H-indol-1-yl)acetate.

By adhering to these guidelines, researchers can foster a culture of safety and trust within the laboratory, ensuring the well-being of all personnel while advancing scientific discovery.

References

• PubChem. Methyl 3-(1H-indol-3-yl)propanoate. National Center for Biotechnology Information. [Link]

• ScienceLab.com. Material Safety Data Sheet - Methyl acetate MSDS. [Link]

• CHEMM. Personal Protective Equipment (PPE). [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

• Alberta College of Pharmacy. Personal protective equipment in your pharmacy. [Link]

• Agilent Technologies. Methyl Acetate - Safety Data Sheet. [Link]

• Hou, G. & Li, D. Methyl 3-(1H-indol-3-yl)propanoate. National Center for Biotechnology Information. [Link]

• Chemical Synthesis Database. (1-acetyl-1H-indol-3-yl)methyl acetate. [Link]

• PubChem. Methyl 3-(1H-indol-1-yl)propanoate. National Center for Biotechnology Information. [Link]

• Lyu, Y., et al. Biodegradation and Biotransformation of Indole: Advances and Perspectives. National Center for Biotechnology Information. [Link]

• Google Patents. Process of preparing purified aqueous indole solution.

• Al-Ostoot, F.H., et al. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). National Center for Biotechnology Information. [Link]

• Taber, D.F. & St. Mary, T. Chemistry, Applications, and Synthesis Methods of Indole Derivatives: A Comprehensive Review. National Center for Biotechnology Information. [Link]

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